Cas no 560-07-6 ((1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid)
560-07-6 structure
Product Name:(1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid
CAS No:560-07-6
MF:C10H16O4
MW:200.231643676758
CID:1601617
Update Time:2024-09-11
(1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- (1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid
- 1,3-cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, (1S,3S)-
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- Inchi: 1S/C10H16O4/c1-9(2)6(7(11)12)4-5-10(9,3)8(13)14/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14)/t6-,10-/m1/s1
- InChI Key: LSPHULWDVZXLIL-LHLIQPBNSA-N
- SMILES: [C@@]1(C)(C(O)=O)CC[C@H](C(O)=O)C1(C)C
Computed Properties
- Exact Mass: 200.10488
Experimental Properties
- Density: 1.177
- Boiling Point: 312°C at 760 mmHg
- Flash Point: 156.7°C
- Refractive Index: 1.49
- PSA: 74.6
- pka: 4.57±0.60(Predicted)
(1S,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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